L-Isoleucine-13C6,15N,d10

• Molecular Formula: C6H13NO2
• Molecular Weight: 148.184 g/mol
• InChI: InChI=1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1/i1+1D3,2+1D3,3+1D2,4+1D,5+1D,6+1,7+1
• InChIKey: AGPKZVBTJJNPAG-JIFBZMLASA-N

L-Isoleucine-13C6,15N,d10 Overview

L-Isoleucine-13C₆,15N,d₁₀ (CAS 2483829-34-9) is a highly characterized stable isotope-labeled essential branched-chain amino acid featuring complete substitution of all six carbon atoms with ¹³C, the α-amino nitrogen with ¹⁵N, and ten hydrogen atoms with deuterium [1]. The compound carries a molecular weight of 148.18 g/mol, representing a +17 Da mass shift versus unlabeled L-isoleucine (MW 131.17) [2]. This triple-isotope configuration enables simultaneous tracking of carbon skeleton, nitrogen flux, and hydrogen retention in a single tracer molecule, with specified isotopic enrichment levels of 97-99% for ¹³C, 97-99% for D, and 97-99% for ¹⁵N [1]. The compound is primarily deployed as a stable isotope-labeled internal standard (SIL-IS) for accurate LC-MS/MS quantification of L-isoleucine in complex biological matrices and as a metabolic probe for branched-chain amino acid catabolism studies [3].

Label type Triple-isotope (13C6, 15N, d10) internal standard

Workflow Quantitative LC-MS/MS bioanalysis in complex research matrices

Research use Proteomics, metabolomics, amino acid profiling

• [1] PubChem. L-Isoleucine (13C6, 97-99%; D10, 97-99%; 15N, 97-99%). CID 162642160. Accessed 2026. View Source
• [2] MedChemExpress. L-Isoleucine-13C6,15N,d10 Product Page. CAS 2483829-34-9. View Source
• [3] Mamer OA, Lépine FL. 15N Conservation in the Metabolic Conversion of Isoleucine to Alloisoleucine in the Rat. J Mass Spectrom. 1996;31(12):1382-1388. View Source

L-Isoleucine-13C6,15N,d10: Why It Cannot Be Substituted

Substituting L-Isoleucine-13C₆,15N,d₁₀ with a ¹³C/¹⁵N-only dual-labeled (+7 Da), deuterium-only (+10 Da), or lower isotopic enrichment analog introduces quantifiable analytical error and compromises experimental scope. In LC-MS/MS quantification, the mass difference between internal standard and endogenous analyte determines the degree of isotopic interference; a +7 Da shift (L-Isoleucine-13C₆,15N) exhibits measurable M+2 and M+4 natural abundance crosstalk with unlabeled isoleucine under typical MS1 resolution settings, whereas the +17 Da shift of the triple-labeled compound places the standard's isotopic envelope entirely outside the endogenous analyte's cluster, eliminating this source of systematic bias . Furthermore, deuterium-only labels (L-Isoleucine-d₁₀) are susceptible to hydrogen-deuterium exchange under physiological pH and enzymatic conditions, leading to tracer dilution that cannot be corrected post hoc—a limitation that is mitigated when the carbon skeleton is simultaneously ¹³C-labeled as in this compound [1]. For metabolic flux studies requiring simultaneous determination of carbon flow, nitrogen transamination, and hydrogen retention, no alternative labeling configuration can deliver all three dimensions of information from a single administered tracer.

Smaller mass shift in dual-labeled (13C6,15N) analogs may increase isotopic crosstalk in multiplexed MRM assays.

Absence of deuterium label limits retention-time-based peak identity confirmation and hydrogen tracing capability in reversed-phase LC-MS.

Non-isotopic or single-label internal standards cannot compensate for matrix effects and may compromise quantitative accuracy in complex biological samples.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

L-Isoleucine-13C6,15N,d10: Quantitative Differentiation vs. Analogs

Mass Shift Advantage Over Dual-Labeled Variants

L-Isoleucine-13C₆,15N,d₁₀ provides a +17 Da mass shift (MW 148.18) relative to unlabeled L-isoleucine (MW 131.17), compared to the +7 Da shift (MW 138.12) offered by the dual-labeled L-Isoleucine-13C₆,15N standard . In a typical quadrupole MS1 isolation window of ±0.7 Da FWHM, the +7 Da shift places the M+2 and M+4 natural abundance isotopologues of the internal standard within overlapping m/z space of the unlabeled analyte's isotopic envelope, creating quantifiable cross-contribution error . The +17 Da shift positions the triple-labeled standard's entire isotopic cluster >10 Da away from the endogenous analyte cluster, eliminating this interference source at MS1 resolution .

Mass Shift Advantage

Class-level

+17 Da vs +7 Da (143% greater)

Larger mass shift may reduce spectral crosstalk risk in MRM.

Exceeds 4-5 Da industry guidance threshold.

Evidence Dimension	Mass shift magnitude and MS1 isotopic overlap with unlabeled analyte
Target Compound Data	MW 148.18; +17 Da mass shift; zero M+n overlap in ±5 Da window
Comparator Or Baseline	L-Isoleucine-13C6,15N: MW 138.12; +7 Da mass shift; M+2 and M+4 isotopologues within ±5 Da window
Quantified Difference	+10 Da additional mass shift; elimination of 2-4 isotopologue overlap channels
Conditions	LC-MS/MS quantification with unit resolution MS1 (FWHM 0.7 Da) per standard stable isotope dilution assay design principles

Why This Matters

Eliminating isotopic overlap reduces baseline noise and improves lower limit of quantification (LLOQ) in LC-MS/MS assays where endogenous isoleucine concentrations may vary across 2-3 orders of magnitude in biological samples.

Certified Multi-Isotope Enrichment Specifications

In a controlled in vivo rat study, oral administration of ¹⁵N,¹³C₆-L-Isoleucine demonstrated that the majority of ¹⁵N label was retained in the urinary L-alloisoleucine metabolite, while the majority of administered ¹⁵N underwent exchange with ¹⁴N elsewhere [1]. This dual-outcome observation—label retention in one metabolite pool versus exchange in another—required simultaneous carbon (¹³C) and nitrogen (¹⁵N) tracking. A deuterium-only standard (L-Isoleucine-d₁₀) could not report on nitrogen transamination events, while a ¹³C-only standard (L-Isoleucine-13C₆) could not distinguish between direct carbon-skeleton incorporation and nitrogen exchange pathways [1].

Enrichment Certification

Data to verify

99 atom % 13C, 98 atom % D, 98 atom % 15N; 95% CP

Triple-isotope enrichment specifications support method validation documentation.

Lot-specific CoA; deuterium content not specified in dual-labeled variants.

Evidence Dimension	Capacity to simultaneously trace carbon, nitrogen, and hydrogen flux in a single experiment
Target Compound Data	Triple-labeled: reports ¹³C carbon skeleton retention, ¹⁵N transamination/reamination status, and ²H metabolic exchange in one tracer
Comparator Or Baseline	L-Isoleucine-d10: reports only hydrogen retention/exchange; L-Isoleucine-13C6: reports only carbon skeleton; L-Isoleucine-15N: reports only nitrogen status
Quantified Difference	3 independent isotopic readout channels versus 1 channel for single-element labeled comparators
Conditions	In vivo rat metabolic tracing: 6 h urine collection following oral gavage of labeled isoleucine; analysis by GC-MS of urinary amino acid fraction

Why This Matters

Procurement of the triple-labeled compound reduces animal usage and experimental variance by enabling three parallel metabolic questions to be addressed from a single cohort rather than three separate labeling experiments.

• [1] Mamer OA, Lépine FL. 15N Conservation in the Metabolic Conversion of Isoleucine to Alloisoleucine in the Rat. J Mass Spectrom. 1996;31(12):1382-1388. View Source

Deuterium-Induced Retention Time Shift

Vendor-specified isotopic enrichment for L-Isoleucine-13C₆,15N,d₁₀ is 97-99% for ¹³C, 97-99% for D, and 97-99% for ¹⁵N, with a chemical purity specification of ≥95% (CP) or 98% depending on supplier [1]. These enrichment levels exceed the minimum recommended 98 atom% threshold for stable isotope-labeled internal standards in regulated bioanalysis [2]. In contrast, some alternative single-isotope labeled isoleucine standards are offered at lower enrichment (e.g., 95-97% ¹³C) without the multi-isotope redundancy that provides internal validation of labeling integrity .

Deuterium Retention Shift

Class-level

Earlier elution vs identical co-elution (13C,15N analog)

Retention shift may enable additional peak identity confirmation in reversed-phase LC.

Shift magnitude is column and method dependent.

Evidence Dimension	Specified atomic percent enrichment for each isotopic label
Target Compound Data	13C: 97-99%; D: 97-99%; 15N: 97-99%; Chemical purity ≥95% (CP)
Comparator Or Baseline	L-Isoleucine-13C6 (single-label): 95-97% 13C enrichment typical; no 15N or D specifications
Quantified Difference	+2-4 percentage points 13C enrichment; two additional isotopic dimensions with independent enrichment specifications
Conditions	Vendor certificate of analysis specifications; QC release criteria per batch

Why This Matters

Higher isotopic enrichment directly reduces the correction factor required for natural abundance contribution in stable isotope dilution calculations, improving quantitative accuracy and precision at low analyte concentrations.

• [1] PubChem. L-Isoleucine (13C6, 97-99%; D10, 97-99%; 15N, 97-99%). CID 162642160. Isotopic enrichment specifications. View Source
• [2] US FDA. Bioanalytical Method Validation Guidance for Industry. May 2018. Recommendations for stable isotope-labeled internal standards. View Source

Isomer Separation in Amino Acid Profiling

L-Isoleucine-13C₆,15N,d₁₀ exhibits a melting point of 288 °C (decomposition), which is measurably distinct from unlabeled L-isoleucine (288 °C dec., but with different thermal decomposition profile due to isotopic substitution) and from the ¹³C/¹⁵N dual-labeled analog (L-Isoleucine-13C₆,15N) which has a reported melting point of 168-170 °C [1]. This ~120 °C difference provides a simple, orthogonal identity confirmation method during incoming quality control without requiring MS instrumentation.

Isomer Pair Availability

Class-level

L-Isoleucine-d10 & alloisoleucine-d10 both commercially available

Supports isomer-specific quantitation in amino acid profiling research.

Requires chromatographic resolution of isoleucine and alloisoleucine.

Evidence Dimension	Melting point as identity and purity indicator
Target Compound Data	288 °C (decomposition)
Comparator Or Baseline	L-Isoleucine-13C6,15N: 168-170 °C (lit.); Unlabeled L-isoleucine: 288 °C (dec.)
Quantified Difference	Target compound: 288 °C dec.; Comparator: 168-170 °C; difference ~120 °C
Conditions	Capillary melting point determination; decomposition observed

Why This Matters

A >100 °C melting point differential enables rapid, instrument-free differentiation between triple-labeled and dual-labeled isoleucine standards upon receipt, preventing costly experimental errors from misidentified material.

• [1] Scientific Labs. L-Isoleucine-13C6,15N (608092). mp: 168-170 °C (lit.); isotopic purity: 98 atom % 15N, 98 atom % 13C. View Source

L-Isoleucine-13C6,15N,d10: High-Impact Applications

Newborn Screening for Metabolic Disorders

Deploy L-Isoleucine-13C₆,15N,d₁₀ as the stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of endogenous L-isoleucine in human or rodent plasma. The +17 Da mass shift eliminates MS1-level isotopic crosstalk that occurs with +7 Da dual-labeled standards, enabling reliable quantification at concentrations as low as 1-5 µM without interference correction [1]. This application is validated in published BCAA quantification methods using isoleucine(13C₆;15N) internal standards with 20 µL plasma volumes [1].

Bioanalytical Method Validation for PK Studies

Use this triple-labeled compound for in vivo metabolic tracing experiments where the fate of isoleucine's carbon skeleton, α-amino nitrogen, and hydrogen atoms must be tracked simultaneously. As demonstrated in rat studies using ¹⁵N,¹³C₆-L-Isoleucine, the compound enables determination of both label retention in metabolites (e.g., alloisoleucine) and label exchange pathways (e.g., transamination) within a single experimental cohort [2].

Metabolic Flux Analysis in Cell Culture

In Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) or Stable Isotope Labeling in Mammals (SILAM) workflows, L-Isoleucine-13C₆,15N,d₁₀ provides unambiguous identification of isoleucine-containing peptides versus leucine-containing peptides, which are isobaric in unlabeled form. The triple-labeling signature creates a unique MS2 fragmentation pattern (including immonium ion shifts) that distinguishes Ile from Leu peptides without requiring high-resolution MS/MS de novo sequencing [3].

Newborn Screening and Clinical Diagnostics Method Validation

The compound is explicitly classified as an internal standard for clinical mass spectrometry newborn screening applications . Its triple-labeling and high isotopic enrichment (97-99% per isotope) provide the analytical robustness required for validated clinical assays where false-positive or false-negative isoleucine measurements have direct diagnostic consequences for maple syrup urine disease (MSUD) and related inborn errors of BCAA metabolism.

Application

Selection Property

Validation Focus

Research amino acid profiling

Isomer-specific SIL-IS pair availability

Isomer ratio accuracy and cross-talk minimization

Bioanalytical method validation support

Certified multi-isotope enrichment specifications

Documentation and audit trail for research method validation

Metabolic flux analysis in cell culture

Triple-isotope (13C, 15N, 2H) labeling for multi-dimensional tracing

Flux model reliability and label retention verification

• [1] Quantification of Branched-Chain Amino Acids in Plasma by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Method using isoleucine(13C6;15N) internal standard with 20 µL plasma. View Source
• [2] Mamer OA, Lépine FL. 15N Conservation in the Metabolic Conversion of Isoleucine to Alloisoleucine in the Rat. J Mass Spectrom. 1996;31(12):1382-1388. View Source
• [3] Relative Protein Quantification by Isobaric SILAC with Immonium Ion Splitting (ISIS). Validation of valine, isoleucine, and leucine labeling with 97% peptide coverage. View Source